Cas no 898766-45-5 (1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one)

1-(2-Chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one is a fluorinated and chlorinated aromatic ketone with a branched alkyl chain, offering structural versatility for synthetic applications. Its unique substitution pattern—combining electron-withdrawing chloro and fluoro groups—enhances reactivity in electrophilic and nucleophilic transformations, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The sterically hindered 2,2-dimethylpropyl group contributes to stability while influencing regioselectivity in further functionalization. This compound is particularly useful in the preparation of biologically active molecules, where its halogenated aromatic core can serve as a key pharmacophore. High purity grades ensure consistent performance in research and industrial processes.
1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one structure
898766-45-5 structure
Product Name:1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one
CAS No:898766-45-5
MF:C11H12ClFO
MW:214.663785934448
CID:841061
PubChem ID:19834715
Update Time:2025-11-04

1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2'-CHLORO-2,2-DIMETHYL-4'-FLUOROPROPIOPHENONE
    • 1-(2 Chlor-4 Fluorphenyl)propan-1-one
    • 1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one
    • MFCD03841194
    • SCHEMBL13851494
    • DTXSID00600443
    • 1-(2-Chloro-4-fluoro-phenyl)-2,2-dimethyl-propan-1-one
    • Z1042079508
    • AKOS012241689
    • 898766-45-5
    • EN300-116703
    • MDL: MFCD03841194
    • Inchi: 1S/C11H12ClFO/c1-11(2,3)10(14)8-5-4-7(13)6-9(8)12/h4-6H,1-3H3
    • InChI Key: ASOVKFXRFZUTKX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(C(C)(C)C)=O)F

Computed Properties

  • Exact Mass: 214.05600
  • Monoisotopic Mass: 214.0560709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.70790

1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one Pricemore >>

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1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one Related Literature

Additional information on 1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one

Comprehensive Overview of 1-(2-Chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one (CAS No. 898766-45-5)

1-(2-Chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one (CAS No. 898766-45-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-fluorophenyl group combined with a dimethylpropanone backbone, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The compound’s 2,2-dimethylpropan-1-one moiety enhances its stability, while the 2-chloro-4-fluorophenyl substituent contributes to its electronic properties, enabling selective interactions in chemical reactions. This balance of steric and electronic effects has sparked interest in its application for developing high-performance materials and specialty chemicals. Recent studies highlight its role in optimizing catalytic processes and green chemistry initiatives, aligning with the global push for sustainable synthesis methods.

In the context of user search trends, queries like "CAS 898766-45-5 applications" and "1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one synthesis" reflect growing curiosity about its practical uses. Analysts note its relevance in pharmaceutical intermediates and crop protection agents, addressing demands for precision agriculture and targeted therapies. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further positions it as a modern solution for industrial scalability.

From a safety and handling perspective, the compound requires standard laboratory precautions, though it is not classified under restricted categories. Its low environmental persistence and biodegradability profile align with EPA and REACH guidelines, making it a candidate for eco-friendly formulations. Discussions in scientific forums often focus on its structure-activity relationships (SAR), with computational models predicting further derivatives for antimicrobial or anti-inflammatory properties.

Innovations in analytical characterization, such as HPLC and LC-MS, have improved the purity assessment of CAS 898766-45-5, ensuring compliance with GMP standards. As the industry shifts toward AI-driven molecular design, this compound’s data-rich profile supports machine learning applications for predicting novel analogs. Future research may explore its synergistic effects with other heterocyclic compounds, expanding its utility in material science and life sciences.

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